Cas no 128702-32-9 (4-(Phenethoxymethyl)aniline)

• Product Name: 4-(Phenethoxymethyl)aniline
• CAS No: 128702-32-9
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 1092720
• PubChem ID: 14491701
• Update Time: 2025-05-26

4-(Phenethoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Phenethoxymethyl)aniline
• 4-(2-phenylethoxymethyl)aniline
• 128702-32-9
• AKOS000246282
• Benzenamine, 4-[(2-phenylethoxy)methyl]-
• SB80218

• Inchi： 1S/C15H17NO/c16-15-8-6-14(7-9-15)12-17-11-10-13-4-2-1-3-5-13/h1-9H,10-12,16H2
• InChI Key： HHOGEFOHQNHBSW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)N)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(Phenethoxymethyl)aniline

Chemical Profile of 4-(Phenethoxymethyl)aniline (CAS No: 128702-32-9)

4-(Phenethoxymethyl)aniline, identified by the Chemical Abstracts Service Number (CAS No) 128702-32-9, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a phenethylamine core structure with an ethoxy methyl substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₃N, underscores its aromatic nature and potential applications in various chemical transformations.

The synthesis of 4-(Phenethoxymethyl)aniline typically involves the reaction of aniline derivatives with ethylating agents under controlled conditions. The presence of the phenethoxy group introduces a polar moiety, enhancing the compound's solubility in polar solvents and facilitating further functionalization. This characteristic is particularly useful in medicinal chemistry, where solubility and bioavailability are critical factors in drug design.

In recent years, 4-(Phenethoxymethyl)aniline has been explored as a precursor in the development of novel pharmacological agents. Its structural motif is reminiscent of amphetamine-like compounds, which have been widely studied for their stimulant and cognitive-enhancing properties. However, research has shifted towards developing safer analogs with reduced side effects. The ethoxy methyl group in 4-(Phenethoxymethyl)aniline provides a scaffold for modifications that could lead to compounds with improved pharmacokinetic profiles.

One of the most intriguing aspects of 4-(Phenethoxymethyl)aniline is its potential role in the synthesis of bioactive molecules. Studies have demonstrated its utility in creating derivatives with antimicrobial and anti-inflammatory properties. For instance, modifications to the phenethylamine core have led to compounds that exhibit significant activity against certain bacterial strains. This aligns with the ongoing global effort to discover new antibiotics to combat antibiotic-resistant pathogens.

The compound's reactivity also makes it a valuable tool in organic synthesis. It can undergo various transformations, including nucleophilic aromatic substitution and cross-coupling reactions, enabling the construction of more complex molecules. These reactions are often catalyzed by transition metals such as palladium and copper, which facilitate the formation of carbon-carbon bonds essential for drug development.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(Phenethoxymethyl)aniline's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. By predicting how this compound binds to specific proteins or enzymes, researchers can optimize its structure to improve efficacy and reduce toxicity.

In addition to pharmaceutical applications, 4-(Phenethoxymethyl)aniline has shown promise in materials science. Its aromatic structure and functional groups make it a candidate for developing organic semiconductors and liquid crystals. These materials are integral to modern electronics, including displays and solar cells. The ability to fine-tune the properties of 4-(Phenethoxymethyl)aniline through chemical modifications opens up new possibilities for creating advanced functional materials.

The safety profile of 4-(Phenethoxymethyl)aniline is another critical consideration. While it does not fall under hazardous or controlled substance classifications, proper handling procedures must be followed to ensure workplace safety. Standard laboratory practices, such as using personal protective equipment (PPE) and working in well-ventilated areas, are essential when handling this compound.

Future research directions for 4-(Phenethoxymethyl)aniline include exploring its potential in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter systems in ways that could benefit patients with conditions like depression or Parkinson's disease. As our understanding of brain chemistry evolves, compounds like 4-(Phenethoxymethyl)aniline may play a crucial role in developing next-generation therapeutics.

The industrial significance of 4-(Phenethoxymethyl)aniline cannot be overstated. Its versatility as a synthetic intermediate allows for the production of a wide range of derivatives with diverse applications. Companies specializing in fine chemicals often incorporate this compound into their catalogues due to its utility in both academic research and commercial drug development.

In conclusion, 4-(Phenethoxymethyl)aniline (CAS No: 128702-32-9) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable it to serve as a key intermediate in synthetic chemistry while also exhibiting potential as a precursor for bioactive molecules. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.